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Compound of Interest

Compound Name: GSK1838705A

Cat. No.: B1684688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and

disposal of GSK1838705A, a potent inhibitor of IGF-1R, IR, and ALK.[1][2][3][4] The following

procedures are based on general best practices for handling potent chemical compounds in a

laboratory setting. It is imperative to consult your institution's specific safety protocols and the

official Safety Data Sheet (SDS) for GSK1838705A, if available from your supplier.

I. Chemical and Physical Properties
A summary of the key quantitative data for GSK1838705A is presented below.

Property Value Source

Molecular Formula C27H27FN8O3 PubChem[5]

Molecular Weight 530.6 g/mol PubChem[5]

IC50 (IGF-1R) 2.0 nM MedChemExpress[4][6]

IC50 (Insulin Receptor) 1.6 nM MedChemExpress[4][6]

IC50 (ALK) 0.5 nM MedChemExpress[4][6]

Solubility in DMSO ≥ 100 mg/mL MedchemExpress[6]

Storage Temperature -20°C Sigma-Aldrich
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II. Proper Disposal Procedures
While a specific Safety Data Sheet for GSK1838705A was not found in the public domain, the

following are general step-by-step procedures for the disposal of potent, solid chemical

compounds, based on standard laboratory safety guidelines.

Step 1: Personal Protective Equipment (PPE)

Always wear appropriate PPE, including a lab coat, safety goggles with side shields, and

chemical-resistant gloves (e.g., nitrile) when handling GSK1838705A.[7]

Step 2: Waste Segregation and Collection

Collect all waste contaminated with GSK1838705A, including unused solid compound,

contaminated labware (e.g., pipette tips, vials), and disposable PPE, in a dedicated, clearly

labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Step 3: Decontamination

Decontaminate surfaces and non-disposable equipment that have come into contact with

GSK1838705A using a suitable solvent (e.g., ethanol or a specialized lab cleaning agent)

followed by a thorough wash. Collect all cleaning materials as hazardous waste.

Step 4: Storage of Waste

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials, until it is collected for disposal.[7]

Step 5: Final Disposal

Arrange for the disposal of the hazardous waste through your institution's EHS office or a

licensed chemical waste disposal contractor.

Ensure that the waste is transported and disposed of in accordance with all local, state, and

federal regulations. Discharge into the environment must be avoided.[7]
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III. Accidental Release Measures
In the event of a spill, follow these emergency procedures:

Evacuate and Secure: Evacuate the immediate area and prevent unauthorized personnel

from entering. Ensure adequate ventilation.[7]

Control Ignition Sources: Remove all sources of ignition from the spill area.[7]

Contain the Spill: For a solid spill, carefully sweep or scoop the material into a suitable,

labeled container for disposal. Avoid generating dust.[7] For a solution, absorb the spill with

an inert material (e.g., vermiculite, sand) and place it in a sealed container.

Decontaminate the Area: Clean the spill area thoroughly as described in the decontamination

procedure above.

Report the Incident: Report the spill to your laboratory supervisor and EHS office

immediately.

IV. Signaling Pathway and Experimental Workflow
Signaling Pathway Inhibition by GSK1838705A

GSK1838705A is a potent inhibitor of the Insulin-like Growth Factor-1 Receptor (IGF-1R), the

Insulin Receptor (IR), and Anaplastic Lymphoma Kinase (ALK).[1][2][3][4] The diagram below

illustrates the points of inhibition in these critical signaling pathways.
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Caption: Inhibition of IGF-1R, IR, and ALK signaling by GSK1838705A.

Experimental Workflow: In Vitro Kinase Assay

The following is a generalized protocol for determining the inhibitory activity (IC50) of

GSK1838705A against a target kinase, based on methodologies described for similar

compounds.[3][8]
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Caption: Workflow for an in vitro kinase inhibition assay.
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By adhering to these safety and disposal protocols, researchers can minimize risks and ensure

the safe handling of GSK1838705A in the laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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